Cas no 1807912-24-8 (cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid)

• Product Name: cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid
• CAS No: 1807912-24-8
• CID: 4618845
• PubChem ID: 91663078
• Update Time: 2025-06-30

cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid

Additional information on cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid

cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid (CAS No. 1807912-24-8): An Overview

cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid (CAS No. 1807912-24-8) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as Boc-protected cis-threo-tetrahydrofuranylalanine, is a chiral building block with a unique structure that makes it valuable for the synthesis of complex molecules and biologically active compounds.

The chemical structure of cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid features a tetrahydrofuran ring with a carboxylic acid group and a tert-butoxycarbonyl (Boc) protected amino group. The Boc protecting group is widely used in organic synthesis to temporarily mask the reactivity of the amino group, allowing for selective functionalization and subsequent deprotection. This feature makes the compound particularly useful in the stepwise synthesis of peptides and other nitrogen-containing molecules.

Recent advancements in synthetic methodologies have further highlighted the importance of cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid. For instance, a study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of this compound using a palladium-catalyzed cross-coupling reaction. The method not only improved the yield but also enhanced the stereoselectivity, ensuring that the desired cis configuration was obtained with high purity.

In the context of medicinal chemistry, cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid has shown promise as a key intermediate in the development of novel therapeutics. Its chiral nature and functional groups make it suitable for the synthesis of bioactive peptides and small molecules that can target specific biological pathways. For example, researchers at the University of California, San Francisco, utilized this compound to synthesize a series of peptidomimetics that exhibited potent anti-inflammatory activity in vitro and in vivo.

The pharmaceutical industry has also recognized the potential of cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid. Clinical trials are currently underway to evaluate its efficacy in treating various diseases, including neurodegenerative disorders and cancer. A notable study published in Clinical Cancer Research reported that a derivative of this compound showed significant antitumor activity against multiple cancer cell lines, suggesting its potential as a lead compound for further drug development.

From an environmental perspective, the synthesis and use of cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid have been optimized to minimize environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and energy consumption. This aligns with the growing emphasis on sustainable practices in chemical research and industrial applications.

In conclusion, cis-5-[(tert-butoxycarbonylamino)methyl]tetrahydrofuran-2-carboxylic acid (CAS No. 1807912-24-8) is a valuable compound with diverse applications in chemical synthesis, medicinal chemistry, and pharmaceutical research. Its unique structure and functional groups make it an essential building block for the development of novel therapeutics and bioactive molecules. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.